N1,N3-BIS(2-METHOXY-5-METHYLPHENYL)BENZENE-1,3-DICARBOXAMIDE

• IUPAC Name: 1-N,3-N-bis(2-methoxy-5-methylphenyl)benzene-1,3-dicarboxamide
• InChI: InChI=1S/C24H24N2O4/c1-15-8-10-21(29-3)19(12-15)25-23(27)17-6-5-7-18(14-17)24(28)26-20-13-16(2)9-11-22(20)30-4/h5-14H,1-4H3,(H,25,27)(H,26,28)
• InChI Key: RLYRHQLGUARHHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CC(=CC=C2)C(=O)NC3=C(C=CC(=C3)C)OC
• Molecular Formula: C24H24N2O4
• Molecular Weight: 404.5 g/mol

Description

N1,N3-BIS(2-METHOXY-5-METHYLPHENYL)BENZENE-1,3-DICARBOXAMIDE is a complex organic compound known for its unique chemical structure and properties This compound is characterized by the presence of two methoxy-5-methylphenyl groups attached to a benzene-1,3-dicarboxamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1,N3-BIS(2-METHOXY-5-METHYLPHENYL)BENZENE-1,3-DICARBOXAMIDE typically involves the reaction of 2-methoxy-5-methylphenylamine with benzene-1,3-dicarboxylic acid chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving automated systems for precise control of reaction conditions. The use of advanced purification techniques ensures that the final product meets the required specifications for various applications.

Chemical Reactions Analysis

Types of Reactions

N1,N3-BIS(2-METHOXY-5-METHYLPHENYL)BENZENE-1,3-DICARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The amide groups can be reduced to amines under specific conditions.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Reagents like nitric acid (HNO3) for nitration or bromine (Br2) for bromination are commonly employed.

Major Products Formed

Oxidation: Formation of quinones.

Reduction: Formation of corresponding amines.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

N1,N3-BIS(2-METHOXY-5-METHYLPHENYL)BENZENE-1,3-DICARBOXAMIDE has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of advanced materials and coatings.

Mechanism of Action

The mechanism of action of N1,N3-BIS(2-METHOXY-5-METHYLPHENYL)BENZENE-1,3-DICARBOXAMIDE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

N1,N3-BIS(2-SULFANYLETHYL)BENZENE-1,3-DICARBOXAMIDE: Known for its use as a mercury chelator and antioxidant.

1,3-BIS(2-BENZIMIDAZOLYL)BENZENE: Used as a chemical intermediate.

Uniqueness

N1,N3-BIS(2-METHOXY-5-METHYLPHENYL)BENZENE-1,3-DICARBOXAMIDE stands out due to its unique combination of methoxy and methyl groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.